Cas no 22109-71-3 (1H-Indole-4-ethanaMine, 5-Methoxy-)

• Product Name: 1H-Indole-4-ethanaMine, 5-Methoxy-
• CAS No: 22109-71-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5300670
• Update Time: 2025-06-11

1H-Indole-4-ethanaMine, 5-Methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-ethanaMine, 5-Methoxy-

• Inchi： 1S/C11H14N2O/c1-14-11-3-2-10-8(5-7-13-10)9(11)4-6-12/h2-3,5,7,13H,4,6,12H2,1H3
• InChI Key： ATPNWHUOYJVKIG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(CCN)=C(OC)C=C2)C=C1

Additional information on 1H-Indole-4-ethanaMine, 5-Methoxy-

1H-Indole-4-ethanamine, 5-Methoxy- (CAS No. 22109-71-3): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

1H-Indole-4-ethanamine, 5-Methoxy-, identified by its Chemical Abstracts Service (CAS) number 22109-71-3, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and pharmacological potential. This compound, featuring a 5-methoxy substituent on the indole core and an amine functional group at the 4-position, serves as a crucial scaffold for the development of various bioactive molecules. Its unique chemical properties make it a valuable intermediate in synthetic chemistry, enabling the construction of more complex derivatives with enhanced biological activities.

The indole moiety is a prominent structural motif in numerous natural products and pharmaceuticals, owing to its ability to interact with biological targets such as enzymes and receptors. The 5-methoxy group introduces additional electronic and steric effects, influencing the compound's reactivity and binding affinity. This modification has been strategically employed in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic profiles of indole-based drugs. For instance, the presence of a 5-methoxy substituent can enhance solubility and metabolic stability, making it an attractive feature for drug design.

In recent years, 1H-Indole-4-ethanamine, 5-Methoxy- has been extensively studied for its role in developing novel therapeutic agents. One of the most compelling applications of this compound is in the field of oncology. Preclinical studies have demonstrated that derivatives of this scaffold exhibit potent inhibitory effects on various kinases and transcription factors involved in cancer progression. The amine group at the 4-position provides a site for further functionalization, allowing chemists to introduce additional moieties that can enhance target specificity and reduce off-target effects. These modifications have led to the discovery of several promising candidates that are currently undergoing further investigation.

The compound's significance extends beyond oncology; it has also been explored in neurology and immunology. The indole ring is known to interact with a variety of biological pathways, including those involved in neurotransmitter synthesis and immune modulation. Researchers have leveraged the structural flexibility of 1H-Indole-4-ethanamine, 5-Methoxy- to develop molecules that exhibit potential therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders. The 5-methoxy group plays a critical role in fine-tuning these interactions, ensuring optimal binding affinity and efficacy.

From a synthetic chemistry perspective, 1H-Indole-4-ethanamine, 5-Methoxy- serves as an excellent precursor for constructing more complex indole derivatives. The availability of this intermediate allows for rapid screening and optimization of novel compounds using high-throughput synthesis techniques. Advances in computational chemistry have further accelerated this process by enabling virtual screening of potential derivatives before experimental synthesis. This synergy between computational modeling and synthetic chemistry has significantly reduced the time and resources required to develop lead compounds.

The pharmaceutical industry has also recognized the value of 1H-Indole-4-ethanamine, 5-Methoxy- as a building block for drug discovery programs. Its structural features make it amenable to various chemical transformations, including coupling reactions with heterocycles, aldehydes, and carboxylic acids. These reactions can be facilitated by transition metal catalysis, which provides efficient and selective pathways for constructing complex molecular architectures. Such methodologies have been instrumental in generating libraries of indole-based compounds for biological testing.

In conclusion, 1H-Indole-4-ethanamine, 5-Methoxy-* (CAS No. 22109-71-3) represents a cornerstone in modern chemical biology and medicinal chemistry. Its unique structural attributes and pharmacological versatility have positioned it as a key intermediate in the development of novel therapeutic agents across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.